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Compound of Interest

Compound Name: Menthyl isovalerate

Cat. No.: B092468

1.0 Introduction

Menthyl isovalerate, also known as validolum, is the menthyl ester of isovaleric acid.[1] It is a
versatile ingredient employed in the cosmetic and fragrance industry for its distinct aromatic
profile and functional properties.[2] Characterized by a fruity, minty, and cooling scent with
sweet and woody undertones, it serves primarily as a perfuming agent.[3][4] Beyond its
fragrance, Menthyl isovalerate imparts a cooling and refreshing sensation, making it a
valuable component in a wide range of personal care products, including creams, lotions,
shampoos, and soaps.[3][5] Its stability and low toxicity at recommended concentrations further
enhance its suitability for cosmetic applications.[1][5]

These notes provide detailed technical information, protocols, and guidelines for researchers,
scientists, and formulation chemists on the effective application of Menthyl isovalerate in
cosmetic formulations.

2.0 Physicochemical and Olfactory Properties

Menthyl isovalerate is a transparent, colorless, oily liquid.[1][4] It is practically insoluble in
water but soluble in ethanol.[1][6] A comprehensive summary of its properties is presented
below.

Table 1: Physicochemical Properties of Menthyl Isovalerate
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Property Value Reference
(5-methyl-2-propan-2-

IUPAC Name ylcyclohexyl) 3- [2]
methylbutanoate

CAS Number 16409-46-4 [1]

Molecular Formula C15H2802 [11[2]

Molecular Weight 240.38 g/mol [1][2]

Appearance Colorless, clear oily liquid [4]

Boiling Point 260-262 °C (at 750 mm Hg) [7]

Specific Gravity 0.909 g/mL (at 25 °C) [4107]

Vapor Pressure

0.007 mmHg (at 25 °C, est.)

[4]

Flash Point

110 °C (230 °F, TCC)

[4]

| Solubility | Insoluble in water; 1 mL in 20 mL 80% ethanol |[1][6] |

Table 2: Olfactory Profile of Menthyl Isovalerate

Property Description Reference
Fruity, cooling, sweet,

Odor Type [4][6]
woody

Odor Strength Medium [4][6]

Substantivity 96 hours (on smelling strip) [41[6]

| Taste Profile | Fruity, sweet, with a tutti-frutti background (at 80 ppm) |[4][7] |

3.0 Application in Cosmetic Formulations

Menthyl isovalerate is utilized as a fragrance agent to enhance the sensory experience of

cosmetic products.[8] Its cooling properties are particularly beneficial in formulations intended
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for soothing or refreshing the skin.[3][5]

3.1 Recommended Usage Levels The concentration of Menthyl isovalerate should be
optimized based on the product matrix and desired fragrance intensity. The Research Institute
for Fragrance Materials (RIFM) has established usage level recommendations.

e General Recommendation: Usage levels up to 1.0% in the final fragrance concentrate are
considered safe.[4]

e Finished Product Concentrations: The average content of fragrance oils in various cosmetic
products typically falls within the ranges shown in Table 3.[8]

Table 3: Typical Fragrance Concentration in Cosmetic Products

Product Type Typical Concentration Range (%)
Skin Creams, Shampoos, Hair Sprays 0.2-1.0

Deodorant Sprays 0.2-1.0

Deodorant Sticks 1.0-3.0

Eau de Cologne 3.0-5.0

Eau de Toilette 6.0-9.0

Eau de Parfum 10.0-14.0

Perfume 15.0-30.0

Source: COSMILE Europe[8]
4.0 Safety and Handling

Menthyl isovalerate is considered to have low toxicity in cosmetic applications at typical usage
levels.[1][7] However, as a concentrated substance, it requires appropriate handling
procedures.

4.1 Safety Profile
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» Skin Contact: Classified as a skin irritant.[9] A 1% solution showed no irritation or
sensitization in human experience.[4]

o Eye Contact: Classified as a cause of serious eye irritation.[9]

o Sensitization: Not classified as a skin sensitizer.[9]

o Mutagenicity/Carcinogenicity: Not classified as a germ cell mutagen or carcinogenic.[9]
4.2 Handling and Storage

o Personal Protective Equipment (PPE): Wear suitable gloves (e.g., tested to EN 374), safety
goggles, and a mask when handling the pure substance.[3][9]

o Storage: Store in a cool, dry, well-ventilated area away from direct sunlight, heat, and open
flames.[3]

e Spills: Clean spills with absorbent material and dispose of safely.[3]
5.0 Experimental Protocols

The following protocols provide a framework for evaluating the performance and stability of
Menthyl isovalerate in cosmetic formulations.

5.1 Protocol 1: Sensory Evaluation of Fragrance Performance in an O/W Cream Base

Objective: To assess the olfactory characteristics (intensity, character, longevity) of Menthyl
isovalerate when incorporated into a standard cosmetic emulsion.

Methodology: This protocol is based on established sensory evaluation techniques for
cosmetics.[10][11]

e Panelist Selection:
o Recruit a panel of 15-30 individuals screened for normal olfactory acuity.[12]

o Panelists should be regular users of the product category being tested (e.g., body
creams).[12]
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e Sample Preparation:
o Prepare a base oil-in-water (O/W) cream formulation without any fragrance.
o Create two test samples:
= Sample A (Control): Base cream only.

» Sample B (Test): Base cream with Menthyl isovalerate incorporated at a final
concentration of 0.5% w/w. Ensure the fragrance is added during the cooling phase
(below 40°C) to prevent volatilization.

o Package samples in identical, coded, airtight containers to ensure blind testing.[13]

o Evaluation Procedure:

o

Conduct the evaluation in a well-ventilated, odor-free room.[13]

[¢]

Randomize the presentation order of the samples for each panelist.[10]

[¢]

Instruct panelists to apply a standardized amount (e.g., 0.5g) of each sample to a
designated area on their forearm.

[e]

Panelists will evaluate the samples at three time points:

» T=0: Immediately after application (Top notes).

» T=2 hours: After a two-hour interval (Heart notes).

» T=6 hours: After a six-hour interval (Base notes/Longevity).

o At each time point, panelists will rate the following attributes on a 10-point scale:
= Odor Intensity: (1 = Very Weak, 10 = Very Strong).

» Odor Character: Panelists describe the scent using terms from a provided list (e.g.,
Fruity, Minty, Cooling, Sweet, Woody, Chemical, Off-odor) and can add their own
descriptors.[11]
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» Hedonic Liking: (1 = Dislike Extremely, 10 = Like Extremely).[11]

o Data Analysis:
o Calculate the mean scores for intensity and liking at each time point.
o Analyze the frequency of descriptive terms used for the test sample.

o Use appropriate statistical tests (e.g., t-test or ANOVA) to determine if there are significant
differences between the control and test samples and across time points.
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Fig. 1: Workflow for Sensory Evaluation of Menthyl Isovalerate.
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5.2 Protocol 2: Accelerated Stability Testing of a Cosmetic Emulsion Containing Menthyl
Isovalerate

Objective: To evaluate the impact of Menthyl isovalerate on the physicochemical stability of an
O/W cream formulation under accelerated storage conditions.

Methodology: This protocol follows standard industry practices for cosmetic stability testing.[14]
[15]

e Sample Preparation:
o Prepare three batches of an O/W cream:
» Batch 1 (Control): Base emulsion without fragrance.
» Batch 2 (Test): Base emulsion with 0.5% w/w Menthyl isovalerate.

» Batch 3 (Benchmark): Base emulsion with a different, well-characterized fragrance oil at
its recommended concentration.

o Package all samples in inert, airtight containers (e.g., glass jars with lined caps).
o Storage Conditions:
o Store aliquots of each batch under the following conditions for a period of 4 weeks:[14]
» Condition A: Refrigerated (4°C)
» Condition B: Room Temperature (25°C / 60% RH)
» Condition C: Accelerated (40°C / 75% RH)
» Evaluation Schedule:
o Conduct a full analysis of all samples at the following time points:
= T=0: Initial analysis (within 24 hours of preparation).

s T=1 week:
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n T=2 weeks:

» T=4 weeks:

e Analytical Parameters:

o At each time point, evaluate the following parameters for all samples:

» Organoleptic Properties: Assess color, odor, and general appearance. Note any
changes from the T=0 baseline.[14]

» pH Measurement: Measure the pH of a 10% dispersion of the cream in deionized water.

» Viscosity Measurement: Use a Brookfield viscometer (or equivalent) with an appropriate
spindle and speed to measure viscosity. Record the temperature.

» Microscopic Analysis: Observe a droplet of the emulsion under a microscope to assess
globule size, shape, and any signs of coalescence or flocculation.[15]

» Phase Separation: Visually inspect for any signs of creaming, sedimentation, or
breaking of the emulsion. Centrifugation (e.g., 3000 rpm for 30 minutes) can be used as
a stress test to predict long-term stability.

o Acceptance Criteria:

o A stable formulation should exhibit no significant changes in color, odor, pH (typically £0.5
units), or viscosity (typically £20%), and show no signs of phase separation throughout the
4-week study at all storage conditions.
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Fig. 2: Workflow for Accelerated Stability Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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